N-1-naphthyl-2-(4-oxo-3(4H)-quinazolinyl)acetamide

• IUPAC Name: N-naphthalen-1-yl-2-(4-oxoquinazolin-3-yl)acetamide
• InChI: InChI=1S/C20H15N3O2/c24-19(22-18-11-5-7-14-6-1-2-8-15(14)18)12-23-13-21-17-10-4-3-9-16(17)20(23)25/h1-11,13H,12H2,(H,22,24)
• InChI Key: PYXWFXGWYFSEOD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)CN3C=NC4=CC=CC=C4C3=O
• Molecular Formula: C20H15N3O2
• Molecular Weight: 329.4 g/mol

Description

N-1-naphthyl-2-(4-oxo-3(4H)-quinazolinyl)acetamide, also known as NAQA, is a synthetic organic compound that has been the subject of extensive scientific research due to its potential applications in the field of medicine.

Mechanism of Action

N-1-naphthyl-2-(4-oxo-3(4H)-quinazolinyl)acetamide exerts its pharmacological effects by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. It has been shown to inhibit the activity of topoisomerase II, an enzyme that plays a crucial role in DNA replication and repair, as well as the activity of protein kinase C, an enzyme that regulates cell signaling pathways.
Biochemical and Physiological Effects:
This compound has been found to exhibit a range of biochemical and physiological effects, including the induction of apoptosis (programmed cell death) in cancer cells, the inhibition of viral replication, and the suppression of bacterial growth. It has also been shown to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-1-naphthyl-2-(4-oxo-3(4H)-quinazolinyl)acetamide is its broad spectrum of pharmacological activity, which makes it a versatile tool for studying various biological processes. However, its relatively low solubility in water can make it difficult to work with in certain experimental settings, and its potential toxicity must be carefully monitored.

Future Directions

There are several potential directions for future research on N-1-naphthyl-2-(4-oxo-3(4H)-quinazolinyl)acetamide. One area of interest is the development of new drugs based on its chemical structure, which could have applications in the treatment of cancer, viral infections, and bacterial infections. Another area of interest is the elucidation of its mechanism of action, which could lead to a better understanding of the biological processes it affects. Additionally, further studies are needed to assess its potential toxicity and to optimize its pharmacological properties.

Synthesis Methods

N-1-naphthyl-2-(4-oxo-3(4H)-quinazolinyl)acetamide can be synthesized through a multistep process that involves the reaction of 2-aminobenzoic acid with naphthalene-1-carboxylic acid followed by the addition of acetic anhydride and ammonium acetate. The resulting product is then treated with 4-chloro-3-nitroquinazoline to yield this compound.

Scientific Research Applications

N-1-naphthyl-2-(4-oxo-3(4H)-quinazolinyl)acetamide has been the subject of numerous scientific studies due to its potential applications in the field of medicine. It has been found to exhibit anticancer, antiviral, and antimicrobial properties, making it a promising candidate for the development of new drugs.